Cas no 849021-24-5 (2-(3-Methylphenyl)malondialdehyde)

• Product Name: 2-(3-Methylphenyl)malondialdehyde
• CAS No: 849021-24-5
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD03426050
• CID: 716609
• PubChem ID: 3856855
• Update Time: 2025-04-19

2-(3-Methylphenyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• Propanedial,2-(3-methylphenyl)-
• 2-(3-Methylphenyl)malondialdehyde
• ZIB02124
• MFCD03426050
• 2-(3-methylphenyl)propanedial
• 2-(m-Tolyl)malonaldehyde
• AKOS006344203
• SB85355
• EN300-103767
• SCHEMBL2558034
• FS-4938
• 2-m-tolylmalonaldehyde
• DTXSID70397414
• 849021-24-5

• MDL： MFCD03426050
• Inchi： 1S/C10H10O2/c1-8-3-2-4-9(5-8)10(6-11)7-12/h2-7,10H,1H3
• InChI Key： XELVNYQHLUBJGP-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 162.068
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.078
• Melting Point: 81-83°C
• Boiling Point: 247.9°C at 760 mmHg
• Flash Point: 91°C
• Refractive Index: 1.518
• PSA: 34.14000
• LogP: 1.47640
• Vapor Pressure: Not available

2-(3-Methylphenyl)malondialdehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes